![molecular formula C7H10N4O2 B2887169 6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine-9-carboxylic acid CAS No. 860225-11-2](/img/structure/B2887169.png)
6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine-9-carboxylic acid
Overview
Description
6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepine-9-carboxylic acid is a chemical compound with the molecular formula C7H10N4O2 . It has an average mass of 182.180 Da and a monoisotopic mass of 182.080383 Da . The compound is also known by its CAS RN®: 860225-11-2 .
Molecular Structure Analysis
The molecular structure of 6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine-9-carboxylic acid is complex, with a tetrazolo ring fused to an azepine ring . The carboxylic acid group is attached to the 9-position of the azepine ring .Physical And Chemical Properties Analysis
The compound has a molecular formula of C7H10N4O2 . It has an average mass of 182.180 Da and a monoisotopic mass of 182.080383 Da . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the available sources.Scientific Research Applications
Medicine: Anticonvulsant Properties
This compound has been studied for its potential anticonvulsant properties. It is structurally related to other tetrazole compounds known to exhibit anticonvulsant activity . The research in this area focuses on synthesizing derivatives that could serve as safer and more effective alternatives to existing antiepileptic drugs.
Agriculture: Antimicrobial Agents
In agriculture, derivatives of this compound have been explored for their antimicrobial properties. The goal is to develop new agents that can combat plant pathogens and reduce crop losses without harming the environment or human health .
Industrial Chemistry: Chemical Synthesis
The compound serves as a building block in chemical synthesis, particularly in the creation of complex molecules with potential industrial applications. Its reactivity and stability under various conditions make it a valuable component in synthetic chemistry .
Environmental Science: Pollution Remediation
Research has been conducted on the use of this compound in environmental science, particularly in pollution remediation. Its chemical properties may be harnessed to neutralize or decompose toxic substances in the environment .
Biochemistry: Enzyme Inhibition
In biochemistry, the compound’s role as an enzyme inhibitor is of interest. By affecting enzyme activity, it can influence metabolic pathways, which has implications for the treatment of various diseases .
Material Science: Advanced Material Development
The compound’s unique structure is being investigated for the development of advanced materials. Its incorporation into polymers or coatings could enhance material properties such as durability and resistance to extreme conditions .
Pharmacology: Drug Design
Pharmacological studies involve the compound in drug design, where it is used to create new drugs with specific targeting capabilities. Its molecular framework allows for the attachment of various functional groups, enabling the design of drugs with precise mechanisms of action .
Analytical Chemistry: Chemical Analysis
In analytical chemistry, the compound can be used as a standard or reagent in chemical analyses. Its well-defined structure and properties make it suitable for use in calibrating instruments or as a reference in quantitative analyses .
Mechanism of Action
Target of Action
It is known that tetrazole substrates form two hydrogen bonds with peptide residues in a biological target site .
Mode of Action
The compound’s interaction with its targets involves the formation of two hydrogen bonds with peptide residues in the target site. This interaction is responsible for the strong binding interaction
Biochemical Pathways
It is known that tetrazole groups in drug molecules can improve the interaction of drugs with the receptors in the cell membrane .
properties
IUPAC Name |
6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine-9-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O2/c12-7(13)5-3-1-2-4-11-6(5)8-9-10-11/h5H,1-4H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCVHFOGXOVXTGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=NN=N2)C(C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90901557 |
Source
|
| Record name | NoName_689 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90901557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine-9-carboxylic acid | |
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